![molecular formula C18H17FN4S B4757705 N-benzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea](/img/structure/B4757705.png)
N-benzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea
Overview
Description
N-benzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea (BFPTU) is a synthetic compound that belongs to the thiourea class of compounds. It is a white crystalline powder with a molecular weight of 365.45 g/mol. BFPTU has been the subject of extensive scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-benzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea is not fully understood. However, it has been proposed that this compound may exert its biological effects by inhibiting various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin. This compound has also been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the development of diabetic complications.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to improve glucose tolerance and reduce insulin resistance in diabetic animal models. In addition, this compound has been shown to protect neurons from oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
N-benzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, this compound has some limitations. For example, it has low solubility in water, which can make it difficult to use in aqueous-based experiments. In addition, this compound can be toxic at high concentrations, which requires careful handling and disposal.
Future Directions
There are several future directions for research on N-benzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea. One area of interest is the development of this compound-based drugs for the treatment of cancer and diabetes. Another area of interest is the synthesis of novel this compound derivatives with improved properties such as solubility and bioavailability. In addition, this compound could be further studied as a potential pesticide and herbicide. Finally, the mechanism of action of this compound could be further elucidated to better understand its biological effects.
Scientific Research Applications
N-benzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anticancer, antidiabetic, and neuroprotective properties. In agriculture, this compound has been tested as a potential pesticide and herbicide. In material science, this compound has been used as a building block for the synthesis of various functional materials.
properties
IUPAC Name |
1-benzyl-3-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN4S/c19-16-8-6-15(7-9-16)12-23-13-17(11-21-23)22-18(24)20-10-14-4-2-1-3-5-14/h1-9,11,13H,10,12H2,(H2,20,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBFZNKLDBAMSKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=S)NC2=CN(N=C2)CC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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